Reactive Black 31

Specification

• CAS No.: 12731-63-4
• Molecular Formula: C29H20N6O17S4.4Na
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Reactive Black 31 belongs to the double azo class of reactive dyes, containing two reactive groups that facilitate covalent bonding with textile fibers. The compound is characterized by the following identifiers and properties:

Property	Description
CAS Registry Number	12731-63-4
Molecular Formula	C29H18CuN6Na4O17S4
Molecular Weight	1006.25
Structural Class	Double azo with copper complex
Physical Appearance	Powder, red light gray to black
pH (in solution)	5-8
Solubility	100 g/liter at 30°C

The molecular structure of Reactive Black 31 incorporates a central copper complex that coordinates with the azo chromophore system, contributing to its color stability and fastness properties. The presence of multiple sulfonic acid groups (as sodium salts) enhances the dye's water solubility, while the reactive groups enable covalent binding with cellulosic fibers during the dyeing process.

Manufacturing Methods

The synthesis of Reactive Black 31 involves a multi-step process utilizing several key intermediates:

• Raw Materials:

  • 3-carboxy-1-(p-sulfophenyl)-5-pyrazolone

  • Gamma acid (2-amino-8-naphthol-6-sulfonic acid)

  • 2-hydroxy-5-methyl-4-(β-sulfate ethylsulfonyl)aniline

• Synthesis Process:

  • First diazotization: Gamma acid is diazotized and coupled with 3-carboxy-1-(p-sulfophenyl)-5-pyrazolone

  • Second diazotization: 2-hydroxy-5-methyl-4-(β-sulfate ethylsulfonyl)aniline is diazotized

  • Second coupling: The diazotized compound is coupled with the product from the first coupling reaction

  • Complexation: Copper sulfate is added to form a complex with the product

  • Isolation: The final product is obtained through salting out, filtration, and drying processes

This manufacturing pathway is characteristic of metal-complex azo dyes, where the metal coordination enhances the dye's stability and fastness properties.

Applications and Uses

Reactive Black 31 demonstrates versatility across various textile applications:

Primary Applications

• Cotton dyeing and printing

• Direct discharge printing applications

• Dyeing of viscose rayon fibers

Dyeing Methods

• Traditional exhaustion dyeing

• Pad batch applications

• Textile printing processes

The dye shows particular suitability for cellulosic fibers due to its ability to form covalent bonds with hydroxyl groups present in these materials. Its fixation temperature is approximately 60°C, making it energy-efficient compared to higher-temperature alternatives.

Performance Characteristics and Fastness Properties

Reactive Black 31 is valued for its excellent fastness properties, crucial for quality textile products. Standard test results demonstrate its performance:

Fastness Property	Rating (ISO standard)	Details
Light Fastness	7	Excellent resistance to fading in light exposure
Oxygen Bleaching	Fading: 5, Staining: 3 (blue)	Good resistance to bleaching agents
Perspiration Fastness	Fading: 5, Staining: 3-4 (Alkali)	Good resistance to degradation from perspiration
Soaping Fastness (95°C)	Fading: 4, Staining: 4	Good resistance to washing at high temperatures
Rubbing Fastness	Dry: 5, Wet: 4	Excellent resistance to color transfer by rubbing
Washing Fastness	Alteration: 4, Staining: 4	Good resistance to washing processes
Day Light Fastness (1/1 SD)	7	Exceptional resistance to fading in daylight

The white degree of 74.15% indicates the dye's ability to maintain fabric brightness while delivering deep coloration. Dischargeability is rated as "F" (fair), suggesting moderate suitability for discharge printing techniques where patterns are created by removing color from dyed fabric.

Trade Name	Manufacturer/Supplier
Reactive Black KN-RL, Reactive Black RL	Hubei Hwalle Dyestuff Industry Co., Ltd.
Remazol Black RL	Hoechst A G
Akreact Black RL	Aakash Chemicals & Dyestuffs Inc.
Indofix Black VRI	Indo Colchem Ltd.
Mohizol Black RL	Astik Dyestuff Pvt Ltd.
Orco Reactive Black RRL	Organic Dyestuffs Corp.
Reactofix Supra Black HRL	Jaysynth Dyechem Ltd.
Reactron Black RL	Amar Dye Chem Ltd.
Duasyn Black KRL-SF, Duasyn Black RL-SF-VP 228	Various manufacturers

This widespread availability across multiple suppliers ensures consistent supply for textile manufacturers globally, though formulations may vary slightly between producers.

Recent Developments and Improvements

Research and development efforts have focused on enhancing the performance and environmental profile of reactive black dyes, including Reactive Black 31:

Fixing Rate Improvements

Traditional reactive black dyes with single reactive groups typically achieve fixing rates of only 50-70%, leading to significant dye waste in effluent. Recent innovations have introduced reactive black dye compositions with dual monochlorotriazine (MCT) reactive groups that can achieve fixing rates of 85% or higher.

Dye Compositions

Patent literature describes reactive black dye compositions comprising:

• Reactive blue dye component with dual MCT reactive groups

• Reactive red dye component

• Reactive yellow dye component

These compositions provide improved color depth and fixing properties compared to traditional single-component dyes. By incorporating multiple chromophores with enhanced reactivity, these systems deliver better environmental performance through reduced waste.

Environmental Considerations

The environmental impact of reactive dyes, including Reactive Black 31, has been a focus of recent research:

Wastewater Concerns

Traditional reactive dyes with low fixing rates (50-70%) contribute significantly to colored wastewater, creating treatment challenges for textile manufacturers. Unfixed dye that remains in effluent can persist in the environment for extended periods.

Improved Formulations

Recent developments in reactive dye technology have focused on:

• Increasing fixing rates to reduce unfixed dye in wastewater

• Developing more biodegradable formulations

• Creating dye systems with dual reactive groups to enhance fiber attachment

Biodegradation Research

Research into biodegradation of reactive dyes includes studies on bacterial strains like Aeromonas hydrophila that show potential for breaking down reactive dyes in wastewater treatment processes.

Comparison with Other Reactive Black Dyes

While Reactive Black 31 offers excellent fastness properties, textile manufacturers often consider multiple options:

Property	Reactive Black 31	Reactive Black 5	Reactive Black JNN
CAS Number	12731-63-4	17095-24-8	Not specified
Structure	Double azo copper complex	Double azo	Not specified
Light Fastness	7	5	4-5
Washing Fastness	4	4-5	4
Fixation Temperature	60°C	60°C	60°C
Dischargeability	Fair	Good	Fair
Main Application	Cotton, viscose	Cotton, viscose	Cotton, viscose

The choice between these dyes typically depends on specific requirements for the end product, processing conditions, and cost considerations.